Cas no 2034634-59-6 (6-ethoxy-N-(1H-1,2,4-triazol-5-yl)pyrimidine-4-carboxamide)

• Product Name: 6-ethoxy-N-(1H-1,2,4-triazol-5-yl)pyrimidine-4-carboxamide
• CAS No: 2034634-59-6
• MF: C₉H₁₀N₆O₂
• MW: 234.214700222015
• CID: 5554287
• Update Time: 2025-05-28

6-ethoxy-N-(1H-1,2,4-triazol-5-yl)pyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-ethoxy-N-(1H-1,2,4-triazol-5-yl)pyrimidine-4-carboxamide

• Inchi： 1S/C9H10N6O2/c1-2-17-7-3-6(10-4-11-7)8(16)14-9-12-5-13-15-9/h3-5H,2H2,1H3,(H2,12,13,14,15,16)
• InChI Key： OBKHQVQQIPYBJR-UHFFFAOYSA-N
• SMILES： C1N=C(OCC)C=C(C(NC2NN=CN=2)=O)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 6-ethoxy-N-(1H-1,2,4-triazol-5-yl)pyrimidine-4-carboxamide

Comprehensive Overview of 6-ethoxy-N-(1H-1,2,4-triazol-5-yl)pyrimidine-4-carboxamide (CAS No. 2034634-59-6)

6-ethoxy-N-(1H-1,2,4-triazol-5-yl)pyrimidine-4-carboxamide (CAS No. 2034634-59-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a pyrimidine core substituted with an ethoxy group and a 1H-1,2,4-triazole carboxamide moiety, making it a versatile intermediate for drug discovery and crop protection applications. Its unique structure contributes to its potential as a kinase inhibitor or enzyme modulator, aligning with current trends in targeted therapy development.

In recent years, the demand for heterocyclic compounds like 6-ethoxy-N-(1H-1,2,4-triazol-5-yl)pyrimidine-4-carboxamide has surged due to their role in addressing drug-resistant pathogens and sustainable agriculture. Researchers frequently explore its structure-activity relationship (SAR) to optimize efficacy against specific biological targets. The compound's CAS No. 2034634-59-6 serves as a critical identifier in patent filings and regulatory documentation, reflecting its commercial and scientific relevance.

The synthesis of 6-ethoxy-N-(1H-1,2,4-triazol-5-yl)pyrimidine-4-carboxamide typically involves multi-step reactions, including condensation and nucleophilic substitution, with yields optimized through modern green chemistry techniques. This aligns with the global push for eco-friendly synthesis methods, a topic frequently searched in academic and industrial circles. Analytical characterization via NMR, HPLC, and mass spectrometry ensures purity, a key concern for end-users.

Applications of this compound extend to cancer research, where its pyrimidine-triazole hybrid structure shows promise in inhibiting tyrosine kinases involved in tumor proliferation. Additionally, its agrochemical potential lies in combating fungal infections in crops, a pressing issue amid climate change-induced plant disease outbreaks. These dual applications make it a subject of cross-disciplinary studies.

From an SEO perspective, terms like "pyrimidine derivatives in medicine" and "triazole carboxamide synthesis" are highly searched, reflecting user interest in both theoretical and practical aspects. The compound's CAS No. 2034634-59-6 is often queried alongside "suppliers" or "MSDS," indicating commercial and safety-related inquiries. This underscores the need for detailed, accessible technical profiles.

Ongoing research explores 6-ethoxy-N-(1H-1,2,4-triazol-5-yl)pyrimidine-4-carboxamide's potential in personalized medicine, particularly for rare genetic disorders. Its ability to interact with DNA repair enzymes positions it as a candidate for precision oncology therapies. Such advancements resonate with trending searches on "next-generation therapeutics" and "small molecule drug design."

In conclusion, 6-ethoxy-N-(1H-1,2,4-triazol-5-yl)pyrimidine-4-carboxamide (CAS No. 2034634-59-6) exemplifies the intersection of medicinal chemistry and material science. Its adaptability to diverse research needs—from biopharmaceuticals to smart agrochemicals—ensures its continued prominence in scientific literature and industrial pipelines. Future studies may focus on scaling production via continuous flow chemistry, another hot topic in organic synthesis.